N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide

• Molecular Formula: C27H29N3O4
• Molecular Weight: 459.5 g/mol
• IUPAC Name: N-[(Z)-[4-[2-(3,4-dimethylanilino)-2-oxoethoxy]-3-ethoxyphenyl]methylideneamino]-4-methylbenzamide
• InChI: InChI=1S/C27H29N3O4/c1-5-33-25-15-21(16-28-30-27(32)22-10-6-18(2)7-11-22)9-13-24(25)34-17-26(31)29-23-12-8-19(3)20(4)14-23/h6-16H,5,17H2,1-4H3,(H,29,31)(H,30,32)/b28-16-
• InChI Key: IVJXMMXJXNUXLG-NTFVMDSBSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC=C(C=C2)C)OCC(=O)NC3=CC(=C(C=C3)C)C
• SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC=C(C=C2)C)OCC(=O)NC3=CC(=C(C=C3)C)C

Description

N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide, also known as DMC or DMC-1, is a chemical compound that has been synthesized for scientific research purposes. It is a small molecule inhibitor that targets a specific protein, and has shown potential in the treatment of certain diseases.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide involves binding to the ATP-binding site of Hsp90, which is essential for its activity. This binding disrupts the function of Hsp90, leading to the accumulation of misfolded proteins and ultimately inducing apoptosis in cancer cells. N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has also been shown to inhibit the activity of other proteins, including Akt and Erk, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has been shown to have several biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, it has been shown to inhibit the growth and migration of cancer cells, as well as reducing the formation of blood vessels that supply tumors with nutrients. N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has also been shown to have anti-inflammatory effects, and has potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide is its specificity for Hsp90, which makes it a useful tool for studying the role of this protein in cellular processes. However, N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has some limitations for lab experiments. It can be difficult to obtain high yields of the compound, and its solubility in aqueous solutions is limited. Additionally, N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has not yet been extensively tested in vivo, and its potential side effects are not fully understood.

Future Directions

There are several future directions for the study of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide. One area of research is the development of new cancer therapies based on N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide, either alone or in combination with other drugs. Another area of research is the study of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide in neurodegenerative diseases, where it has shown promise in animal models. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide, and to determine its potential side effects and toxicity in vivo.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide involves several steps, starting with the reaction of 3,4-dimethylaniline with ethyl 2-bromoacetate to form the intermediate compound. This intermediate is then reacted with 2-ethoxy-4-(2-nitrophenyl)phenol to form the key intermediate, which is then reduced to the final product using hydrazine hydrate and acetic acid. The overall yield of this synthesis method is around 40%.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide has been studied extensively in scientific research, particularly in the field of cancer research. It has been shown to inhibit the activity of a protein called Hsp90, which is involved in the regulation of several cellular processes, including cell growth and division. By inhibiting Hsp90, N-(3,4-dimethylphenyl)-2-{2-ethoxy-4-[2-(4-methylbenzoyl)carbohydrazonoyl]phenoxy}acetamide can induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer therapies.